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Compound Focus: Barium arsenate

CAS No.: 13477-04-8

Cat. No.: S1509847

Barium arsenate is an inorganic compound whose formation and stability are influenced by pH and the

specific arsenate species present. Key properties and solubility data are summarized below.

Property | Aspect Details

Common Bag(AsOy,), (Barium arsenate), BaHAsO4-H,0 (Barium hydrogen arsenate) [1]
Compounds

Crystal System -

Stability & pH BaHAsO4-H,0 is stable at low to neutral pH (3.63-7.43); Bag(AsOy); is the
dominant solid phase at high pH (e.g., 13.03-13.10) [1]

| Solubility Product (Kp) | * Bag(AsOg)y(c): 102°°3 (Range: 10°*%1 to 107249%) [1] + BaHAsO,H,0(c):
1069 (Range: 1023 to 10°8% [1] | | Standard Gibbs Free Energy of Formation (AG;°) | °
Ba3(AsOy)y(c): -3113.40 kJ/mol [1] » BaHAsO4-H,0O(c): -1544.47 kJ/mol [1] |

The following diagram illustrates the experimental workflow for determining the solubility and stability of
barium arsenates, incorporating both precipitation and dissolution approaches leading to solid-phase

characterization.
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Key Experimental Protocols
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Solubility Determination via Precipitation and Dissolution

This established protocol determines the solubility product (Ksp) and stability of different barium arsenate

solid phases [1].

» Precipitation Experiment: Prepare solutions of barium (e.g., from Ba(NO3),) and arsenate (e.g.,
from Nay,HAsQO,) at varying pH conditions (e.g., pH 3.63-7.43 and 13.03-13.10). Allow solids to
precipitate, then separate them from the solution.

e Dissolution Experiment: Place pre-formed, characterized solids of Bag(AsOg4), or BaHAsO,4-H,O
into solutions with a fixed ionic strength. Agitate until equilibrium is reached.

¢ Solid Phase Characterization: Analyze the solid phases before and after experiments using X-ray
Diffraction (XRD) to confirm crystal structure and identity, and Scanning Electron Microscopy
(SEM) to examine morphology.

¢ Aqueous Phase Analysis: Measure the concentrations of barium and arsenic in the filtered solution

after equilibrium using Inductively Coupled Plasma Mass Spectrometry (ICP-MS).
« Data Calculation: Calculate the Ky, from the measured ion activities in the solution. The standard

Gibbs free energy of formation (AG¢°) can then be derived from the Ky, value.

Investigating Coprecipitation and Incorporation into Barite

This methodology examines how arsenate can be structurally incorporated into barite (BaSO,), a critical

process in natural systems [2].

e Coprecipitation: Combine solutions containing Ba?t, 8042', and AsO43' ions under controlled

conditions to precipitate a mixed solid.

¢ Solid Characterization: Use X-ray Absorption Spectroscopy (XAS), specifically X-ray Absorption
Near Edge Structure (XANES) and Extended X-ray Absorption Fine Structure (EXAFS), to
determine the local coordination environment of arsenic atoms within the barite lattice and confirm
successful incorporation.

Detection of Biomineralization in Biological Systems

This approach identifies and characterizes barium arsenate mineralization by microorganisms, a process

relevant to biogeochemical cycles [3].
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e Sample Preparation: Fix biological tissue (e.g., sponge samples containing the symbiotic bacterium
Entotheonella sp.) and prepare thin sections for microscopy.
¢ Elemental Mapping and Quantification:
o Use Scanning Electron Microscopy with Energy-Dispersive X-ray Spectroscopy (SEM-
EDS) to locate high atomic weight inclusions and quantify the elemental composition (Ba and
As).
o Use Inductively Coupled Plasma Mass Spectrometry (ICP-MS) on separated cell fractions
to accurately quantify barium and arsenic concentrations in different biological components.
¢ Internal Structure Analysis: Use Transmission Electron Microscopy (TEM) and Focused lon
Beam (FIB) cross-sectioning to visualize the internal structure of intracellular vesicles where
mineralization occurs.

Environmental and Biological Relevance

The geochemical behavior of barium arsenate extends beyond simple solubility, playing roles in

environmental remediation and biogeochemistry.

¢ Partitioning into Barite: Arsenate (AsO43') can coprecipitate with barite (BaSQOy), partitioning into
the crystal lattice. This process can potentially immobilize arsenic in contaminated environments or
influence its transport in geological systems [2].

¢ Biologically Controlled Mineralization: The sponge-associated bacterium Entotheonella sp. has
been shown to intracellularly mineralize both barium and arsenic on lipid-based vesicles. This is
identified as a Biologically Controlled Mineralization (BCM) process, where the organism tightly
regulates the formation of specific, well-ordered minerals, likely as a detoxification mechanism for the
host sponge [3].

¢ Thermodynamic Modeling: The stability fields of barium arsenate and barium hydrogen arsenate
can be represented in Eh-pH diagrams. However, accurate modeling requires careful selection of
consistent thermodynamic data, as significant discrepancies exist in the reported values for these
compounds [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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